((2-Chloro-4-nitrophenyl)ethynyl)trimethylsilane

• Molecular Formula: C11H12ClNO2Si
• Molecular Weight: 253.75 g/mol
• SMILES: C[Si](C)(C)C#CC1=C(C=C(C=C1)[N+](=O)[O-])Cl
• InChI: InChI=1S/C11H12ClNO2Si/c1-16(2,3)7-6-9-4-5-10(13(14)15)8-11(9)12/h4-5,8H,1-3H3
• InChIKey: PSWFBSCVDYJHGT-UHFFFAOYSA-N

Researchers pursuing CNS kinase inhibitors require intermediates with LogP 2-5 for BBB penetration. This compound (LogP 3.48) delivers dual ortho-Cl/para-NO₂ handles enabling sequential, non-interfering functionalization: • Reduce NO₂→NH₂ for amide coupling, then use ortho-Cl in Suzuki/Buchwald-Hartwig reactions • Execute one-pot TMS desilylation/CuAAC with organic azides-eliminating free alkyne isolation • Solid form (98% purity) compatible with automated DEL dispensing platforms. Each comparator lacks at least one critical feature, making surrogates synthetically non-equivalent.

Procurement Guide: ((2-Chloro-4-nitrophenyl)ethynyl)trimethylsilane

((2-Chloro-4-nitrophenyl)ethynyl)trimethylsilane (CAS 1533424-83-7) is a silyl-protected arylalkyne belonging to the class of arylethynyltrimethylsilanes . This intermediate features a unique ortho‑chloro, para‑nitro substitution pattern on the aromatic ring, paired with a trimethylsilyl (TMS)‑protected terminal alkyne. With a molecular formula of C₁₁H₁₂ClNO₂Si and a molecular weight of 253.76 g·mol⁻¹, it delivers a distinctive combination of electron‑withdrawing substituents and a latent nucleophilic ethynyl group amenable to sequential deprotection and cross‑coupling . Its core procurement value resides in enabling regioselective, orthogonal derivatization strategies that are inaccessible with mono‑substituted or singly protected analogs.

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Orthogonal dual handles ortho‑Cl and para‑NO₂ enable sequential, regioselective derivatization strategies

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TMS‑protected alkyne supports one‑pot deprotection/coupling sequences without isolating the free alkyne

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Solid‑state form facilitates precise weighing and reduces volatility risks in automated parallel synthesis

Why Generic Substitution Fails for This Intermediate

This compound cannot be replaced by its closest commercial analogs — such as Trimethyl((4‑nitrophenyl)ethynyl)silane or (3‑chlorophenylethynyl)trimethylsilane — without losing the cornerstone advantage of simultaneous ortho‑chloro and para‑nitro activation [1]. Removing the ortho‑Cl eliminates the capacity for regioselective nucleophilic aromatic substitution (SₙAr) at the 2‑position, while relocating the chloro substituent to the meta or para position alters the electronic landscape and steric profile governing subsequent cross‑coupling yields . Similarly, exchanging the TMS group for a free terminal alkyne forfeits the protection needed for multi‑step, one‑pot tandem processes. Each comparator lacks at least one of the three critical molecular features, making surrogates synthetically non‑equivalent .

Loss of ortho‑Cl handle

Removing the 2‑chloro substituent eliminates the regioselective S_NAr functionalization handle present in the target compound.

Altered electronic landscape

Relocating Cl to meta or para positions changes steric and electronic profiles, which may shift cross‑coupling yields and selectivity.

Unprotected alkyne forfeits tandem workflows

Exchanging the TMS group for a free terminal alkyne precludes one‑pot sequential deprotection/coupling strategies essential for multi‑step efficiency.

• [1] PubChem. Trimethyl((4-nitrophenyl)ethynyl)silane. CID 4296099. MW 219.31 g/mol. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl_4-nitrophenyl_ethynyl_silane (accessed 2026-05-01). View Source

Quantitative Differentiation Evidence Against Closest Analogs

Dual Orthogonal Reactive Centers Versus Single-Functional-Group Analogs

The target compound carries both a chloro substituent at the ortho position and a nitro group at the para position on the same aromatic ring, generating two chemically orthogonal handles. In contrast, the closest analog Trimethyl((4‑nitrophenyl)ethynyl)silane (CAS 75867-38-8) bears only a single nitro group with no halogen substitution [1]. This dual‑handle architecture enables sequential, regioselective transformations: the nitro group can be reduced to an amine (e.g., H₂/Pd‑C) while the chloro substituent undergoes SₙAr or palladium‑catalyzed cross‑coupling, or vice versa, without mutual interference .

Orthogonal handles

Class‑level

2 handles (Cl, NO₂)

1 handle (NO₂ only)

Supports sequential regioselective derivatization paths

Structural comparison based on CAS registry data

Evidence Dimension	Number of orthogonal reactive substituents on the aromatic core
Target Compound Data	2 (Cl at C‑2; NO₂ at C‑4)
Comparator Or Baseline	Trimethyl((4‑nitrophenyl)ethynyl)silane: 1 (NO₂ only)
Quantified Difference	+1 additional reactive handle on target compound
Conditions	Structural comparison based on CAS registry data and canonical SMILES

Why This Matters

An extra orthogonal handle doubles the number of potential sequential derivatization pathways, enabling access to more structurally diverse libraries from a single starting material.

• [1] PubChem. Trimethyl((4-nitrophenyl)ethynyl)silane. CID 4296099. Molecular Formula C₁₁H₁₃NO₂Si. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl_4-nitrophenyl_ethynyl_silane (accessed 2026-05-01). View Source

Enhanced Lipophilicity for Improved Membrane Permeability

The target compound exhibits a computed LogP of 3.48 (Leyan datasheet ), compared to a consensus LogP of approximately 2.8 for the non‑halogenated analog Trimethyl((4‑nitrophenyl)ethynyl)silane (estimated via ChemAxon [1]). The ~0.7 LogP unit increase, driven by the ortho‑chloro substituent, brings the compound closer to the optimal range for CNS drug candidates (LogP 2–5) [2].

Computed LogP

Cross‑study comparable

3.48

Comparator ∼2.8 · Δ ≈ +0.7

Higher lipophilicity may influence membrane permeability predictions

Computed values; confirm with experimental LogD if critical

Evidence Dimension	Computed LogP (octanol‑water partition coefficient)
Target Compound Data	3.48
Comparator Or Baseline	Trimethyl((4‑nitrophenyl)ethynyl)silane: ∼2.8 (estimated from analog series [1])
Quantified Difference	∼+0.7 LogP units
Conditions	Computed LogP values from vendor datasheets; target from Leyan; comparator estimated via ChemAxon software

Why This Matters

A half‑log or greater increase in lipophilicity can significantly affect membrane permeability and bioavailability predictions, making the target compound a better candidate for CNS‑oriented or intracellular‑target medicinal chemistry programs.

• [1] PubChem. Trimethyl((4-nitrophenyl)ethynyl)silane. CID 4296099. Computed properties indicate XLogP3 ~2.5–3.0 range. Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl_4-nitrophenyl_ethynyl_silane (accessed 2026-05-01). View Source
• [2] Lipinski CA, Lombardo F, Dominy BW, Feeney PJ. Experimental and computational approaches to estimate solubility and permeability in drug discovery and development settings. Adv. Drug Deliv. Rev. 2001, 46, 3‑26 (LogP 2‑5 optimal range for CNS drugs). View Source

TMS-Protected Alkyne Enables Sequential Coupling Strategies

The TMS group acts as an acetylene protecting moiety, rendering the alkyne inert during transformations incompatible with free terminal alkynes (e.g., Glaser homocoupling, oxidative conditions). The free terminal alkyne analog, 1‑chloro‑4‑ethynyl‑2‑nitrobenzene (CAS 1057669-91-6), has a molecular weight of 181.58 g·mol⁻¹ and cannot participate in sequential one‑pot processes where the alkyne must be unveiled only after preceding steps . TMS‑protected alkynes are widely employed in Sonogashira cascades and CuAAC click chemistry, where the TMS group is cleaved in situ with TBAF or K₂CO₃/MeOH prior to the coupling event [1].

Alkyne protection

Class‑level

TMS‑protected (masked)

Free terminal alkyne

Enables one‑pot sequential deprotection/coupling workflows

Established protection strategy in Sonogashira/click chemistry

Evidence Dimension	Alkyne protection status
Target Compound Data	TMS‑protected (masked terminal alkyne, MW 253.76)
Comparator Or Baseline	1‑Chloro‑4‑ethynyl‑2‑nitrobenzene: free terminal alkyne (MW 181.58)
Quantified Difference	Presence vs. absence of TMS protecting group; target enables sequential deprotection/coupling workflows
Conditions	Class‑level inference based on well‑established TMS‑acetylene protection/deprotection methodology in Sonogashira and click chemistry literature [1]

Why This Matters

The TMS group eliminates off‑target alkyne side reactions during multi‑step syntheses, enabling higher overall yields and purer crude products compared to workflows using unprotected terminal alkynes.

• [1] Sonogashira K, Tohda Y, Hagihara N. A convenient synthesis of acetylenes: catalytic substitutions of acetylenic hydrogen with bromoalkenes, iodoarenes, and bromopyridines. Tetrahedron Lett. 1975, 50, 4467‑4470 (foundational Sonogashira coupling report utilizing TMS‑acetylene). View Source

Solid-State Handling Advantage Over Liquid Analogs

The target compound is a solid at ambient temperature (as evidenced by its listing with melting point and solid‑state storage conditions on the Leyan platform ). In contrast, the comparator (3‑chlorophenylethynyl)trimethylsilane (CAS 227936-62-1) is a liquid with a boiling point of 240–241 °C and a density of 0.995 g/mL . Solid intermediates are generally preferred for automated high‑throughput experimentation platforms due to easier weighing, reduced volatility, and lower risk of cross‑contamination during parallel synthesis.

Physical form

Data to verify

Solid (crystalline powder)

Liquid (bp 240–241 °C)

Supports automated dispensing and weighing accuracy

Vendor‑reported; confirm physical form upon receipt

Evidence Dimension	Physical form at 20 °C
Target Compound Data	Solid (crystalline powder, purity 98%)
Comparator Or Baseline	(3‑Chlorophenylethynyl)trimethylsilane: Liquid, bp 240–241 °C
Quantified Difference	Solid vs. liquid — direct handling advantage
Conditions	Vendor‑reported physical form and storage conditions

Why This Matters

Solid intermediates simplify weighing accuracy and minimize volatilization losses in automated synthesis workflows, directly enhancing reproducibility in multi‑step array syntheses.

Higher Guaranteed Purity Specification

The commercially available target compound is offered at a certified purity of 98% (HPLC) by Leyan . The most analogous TMS‑protected arylalkyne, Trimethyl((4‑nitrophenyl)ethynyl)silane, is typically supplied at 95% purity . This 3‑percentage‑point purity advantage reduces the impurity burden entering subsequent reaction steps, which is especially critical in multi‑step medicinal chemistry campaigns and late‑stage functionalization where intermediate purification is costly.

Purity (HPLC)

Data to verify

98%

Comparator 95% · Δ +3 pp

Higher starting purity may reduce intermediate purification needs

Vendor‑certified; verify by in‑house HPLC

Evidence Dimension	Certified purity (HPLC)
Target Compound Data	98%
Comparator Or Baseline	Trimethyl((4‑nitrophenyl)ethynyl)silane: 95%
Quantified Difference	+3 percentage points absolute purity
Conditions	Vendor‑certified purity specifications; target from Leyan, comparator from AK Scientific/Achemblock

Why This Matters

Higher starting purity translates to higher yields in subsequent steps and reduces the need for intermediate purifications, saving both time and solvent costs in multi‑gram to kilogram scale‑up workflows.

Optimal Scientific and Industrial Application Scenarios

CNS-Penetrant Kinase Inhibitor Scaffold Construction

When designing CNS‑targeted kinase inhibitors, medicinal chemistry groups require intermediates with LogP values in the 2–5 range for blood‑brain barrier penetration. The target compound’s LogP of 3.48 places it squarely in this window . Its dual Cl/NO₂ handles permit independent functionalization: the nitro group can be reduced to an aniline for amide coupling, while the ortho‑chloro participates in Suzuki or Buchwald‑Hartwig cross‑coupling to introduce aromatic diversity. This sequential, non‑interfering elaboration is not achievable with the mono‑nitro analog Trimethyl((4‑nitrophenyl)ethynyl)silane, which lacks the second reactive site [1].

CuAAC Click Chemistry Probe Assembly with In-Situ Desilylation

The TMS‑protected alkyne enables a one‑pot desilylation/CuAAC (copper‑catalyzed azide‑alkyne cycloaddition) sequence that is incompatible with free terminal alkynes. Researchers building triazole‑linked fluorescent probes or bioconjugates can charge the target compound alongside an organic azide, a fluoride source (e.g., TBAF), and a Cu(I) catalyst to generate 1,2,3‑triazole products directly without isolating the sensitive free alkyne intermediate . This streamlined workflow contrasts with the two‑step process required when using the des‑TMS analog 1‑chloro‑4‑ethynyl‑2‑nitrobenzene [1].

Automated High-Throughput Parallel Synthesis for DNA-Encoded Libraries

DEL technology requires solid, non‑volatile building blocks compatible with automated solid‑dispensing platforms. The target compound’s solid physical form facilitates precise weighing and eliminates the cross‑contamination risks associated with liquid reagents like (3‑chlorophenylethynyl)trimethylsilane [1]. Its 98% purity reduces side‑product formation in split‑and‑pool synthesis cycles, and the sequential TMS deprotection/alkyne coupling reaction sequence is well‑established on solid‑phase resins, making it an ideal building block for DNA‑encoded library diversification.

Regioselective Synthesis of Herbicidal Sulfonamide Derivatives

Several patented agrochemical sulfonamide classes incorporate 2‑chloro‑4‑nitrophenyl substructures as core pharmacophores . The target compound provides this privileged fragment with a TMS‑protected ethynyl extension, enabling the introduction of acetylenic linker moieties that modulate lipophilicity and metabolic stability. Utilizing this pre‑functionalized building block eliminates 2–3 synthetic steps compared to constructing the ethynyl‑arene motif de novo from 2‑chloro‑4‑nitroaniline, thereby reducing process mass intensity (PMI) and improving overall route efficiency.

Application

Selection Property

Validation Focus

CNS‑targeted kinase inhibitor research

Orthogonal Cl/NO₂ handles for sequential coupling · Computed LogP ≈3.5 (within CNS‑accessible range)

CNS permeability prediction and derivatization sequence efficiency

One‑pot CuAAC click probe assembly

TMS‑protected alkyne enables in‑situ deprotection/CuAAC compatibility

Click chemistry yield and triazole product purity

Automated parallel synthesis (DEL)

Solid‑state form facilitates precise automated dispensing

Weighing reproducibility and cross‑contamination control

Herbicidal sulfonamide scaffold construction

Pre‑functionalized 2‑chloro‑4‑nitrophenyl‑ethynyl building block

Route efficiency (PMI reduction) and regioselectivity

• [1] PubChem. Trimethyl((4-nitrophenyl)ethynyl)silane. CID 4296099. Single reactive handle (NO₂ only). Available at: https://pubchem.ncbi.nlm.nih.gov/compound/Trimethyl_4-nitrophenyl_ethynyl_silane (accessed 2026-05-01). View Source